molecular formula C8H14N2O B1635795 3-Neopentylisoxazol-5-amine CAS No. 749902-10-1

3-Neopentylisoxazol-5-amine

Cat. No.: B1635795
CAS No.: 749902-10-1
M. Wt: 154.21 g/mol
InChI Key: YHCHATDVXPJZKU-UHFFFAOYSA-N
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Description

3-Neopentylisoxazol-5-amine is a specialty product used in proteomics research . It has a molecular formula of C8H14N2O and a molecular weight of 154.21 .


Synthesis Analysis

The synthesis of isoxazoles, the class of compounds to which this compound belongs, has been a field of interest for many years. The most commonly reported synthesis of isoxazole derivatives involves the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .


Chemical Reactions Analysis

The main reactions leading to the construction of the isoxazole ring involve the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .

Scientific Research Applications

Catalytic Properties and Reactivity

  • Synthesis and Catalysis : 3-Neopentylisoxazol-5-amine derivatives show promise in catalysis. For instance, alkylpalladium N-heterocyclic carbene complexes, synthesized from similar structures, demonstrated notable reactivity toward nucleophiles, forming stable transamination products. These complexes were used in Buchwald-Hartwig amination reactions of aryl chlorides, a key process in organic synthesis (Esposito et al., 2008).

Novel Amidation Methods

  • C-H Amidation : this compound and its derivatives can be crucial in C-H amidation processes. A study on Rh(III)-mediated amido transfer processes highlighted the efficiency of similar compounds as amino sources in C-H amidation, offering a new perspective for organic transformations (Park et al., 2015).

Synthesis of Triazole Derivatives

  • Antimicrobial Activities : Triazole derivatives synthesized from structures akin to this compound have demonstrated antimicrobial properties. These derivatives, synthesized through reactions with various primary amines, showed significant activity against several microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Biobased Amines and Material Chemistry

  • Biobased Polymers : The use of biobased amines, including derivatives of this compound, is expanding in material chemistry. These compounds are key monomers in the synthesis of polyamides, polyureas, and polyepoxides, finding applications in automotive, aerospace, and health industries (Froidevaux et al., 2016).

Pharmacological Properties

  • Pharmacological Applications : Research into similar isoxazole derivatives has revealed a wide spectrum of pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsive activities. This indicates potential applications of this compound derivatives in developing new pharmaceuticals (Kan Unk O et al., 1967).

Multi-Component Synthesis

  • One-Pot Reactions : this compound could be pivotal in one-pot multi-component syntheses. For example, a novel synthesis of 5-aminooxazole from simple inputs showcased the potential of similar structures in creating new chemical scaffolds in a single operation (Janvier et al., 2002).

Properties

IUPAC Name

3-(2,2-dimethylpropyl)-1,2-oxazol-5-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14N2O/c1-8(2,3)5-6-4-7(9)11-10-6/h4H,5,9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHCHATDVXPJZKU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)CC1=NOC(=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

154.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

749902-10-1
Record name 3-(2,2-dimethylpropyl)-1,2-oxazol-5-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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